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Introduction

AMRI-59 has been identified as a specific inhibitor of peroxiredoxin | (PRX I), an enzyme often
overexpressed in cancer cells, contributing to their resistance to oxidative stress-inducing
therapies such as radiotherapy. By inhibiting PRX I, AMRI-59 enhances the accumulation of
reactive oxygen species (ROS) within cancer cells, leading to increased DNA damage and
apoptotic cell death, particularly when combined with ionizing radiation (IR).[1][2] These
application notes provide detailed methodologies for assessing the in vivo efficacy of AMRI-59
as a radiosensitizer in non-small cell lung cancer (NSCLC) xenograft models.

Mechanism of Action: Signhaling Pathway

AMRI-59 exerts its radiosensitizing effect by augmenting the cellular response to ionizing
radiation. The proposed signaling cascade initiated by the combination of AMRI-59 and IR
involves the accumulation of intracellular ROS, leading to increased DNA damage, evidenced
by the phosphorylation of H2AX (yH2AX). This DNA damage response, coupled with the
suppression of the pro-survival ERK signaling pathway, culminates in the activation of the
caspase cascade and subsequent apoptotic cell death.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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